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(+/-)-β-Hydrastine-d3 (+/-)-β-Hydrastine-d3
Brand Name: Vulcanchem
CAS No.: 1346598-42-2
VCID: VC0119279
InChI: InChI=1S/C21H21NO6/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19/h4-5,8-9,18-19H,6-7,10H2,1-3H3/t18-,19+/m0/s1/i1D3
SMILES: CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3
Molecular Formula: C21H21NO6
Molecular Weight: 386.418

(+/-)-β-Hydrastine-d3

CAS No.: 1346598-42-2

Reference Standards

VCID: VC0119279

Molecular Formula: C21H21NO6

Molecular Weight: 386.418

(+/-)-β-Hydrastine-d3 - 1346598-42-2

CAS No. 1346598-42-2
Product Name (+/-)-β-Hydrastine-d3
Molecular Formula C21H21NO6
Molecular Weight 386.418
IUPAC Name (3R)-6,7-dimethoxy-3-[(5S)-6-(trideuteriomethyl)-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one
Standard InChI InChI=1S/C21H21NO6/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19/h4-5,8-9,18-19H,6-7,10H2,1-3H3/t18-,19+/m0/s1/i1D3
Standard InChIKey JZUTXVTYJDCMDU-ORDZOMCNSA-N
SMILES CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3
Synonyms (3S)-rel-6,7-Dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-(methyl-d3)-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-1(3H)-isobenzofuranone; (+/-)-Hydrastine-d3;
Last Modified Aug 20 2021
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